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Compound of Interest
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Cat. No.: B8146395

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the automated radiosynthesis of [68Ga]Ga-
FAPI-46, a promising radiopharmaceutical for positron emission tomography (PET) imaging of
fibroblast activation protein (FAP). FAP is a key target in the tumor microenvironment of various
cancers.[1][2] The following protocols are based on established and validated automated
methods to ensure high reproducibility and compliance with good manufacturing practices
(GMP).[3][4][5]

l. Overview of Automated Synthesis

Automated synthesis modules offer significant advantages over manual methods by reducing
operator radiation exposure and ensuring consistent, reproducible results under controlled
conditions. Several commercially available synthesis modules have been successfully
employed for the production of [68Ga]Ga-FAPI-46. The general workflow involves the elution of
a 68Ge/68Ga generator, purification and concentration of the resulting [68Ga]GaCl3,
radiolabeling of the FAPI-46 precursor, and final purification of the [68Ga]Ga-FAPI-46 product.

Il. Experimental Protocols
A. Reagents and Materials

o Precursor: FAPI-46 (various suppliers)
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» 68Ge/68Ga Generator: Pharmaceutical grade (e.g., GalliaPharm® from Eckert & Ziegler,
iThemba LABS)

e Reagents:

o

0.1 M Hydrochloric Acid (HCI) for generator elution

[¢]

Buffer solution (e.g., HEPES, Sodium Acetate)

[e]

Ascorbic acid (stabilizer to prevent radiolysis)

o

Ethanol for final product elution

o

Saline for injection

[¢]

Water for injection
e Solid Phase Extraction (SPE) Cartridges:
o Cation exchange cartridge (e.g., SCX) for 68Ga purification
o Reversed-phase cartridge (e.g., C18, Strata X) for final product purification

e Automated Synthesis Module: (e.g., IPHASE MultiSyn, Trasis miniAllinOne, Scintomics GRP,
etc.)

e Sterilizing filter: 0.22 pm

B. Automated Radiosynthesis Procedure

The following is a generalized protocol that can be adapted to various automated synthesis
modules. Specific parameters may need to be optimized based on the synthesizer used.

e Preparation:
o Prepare the automated synthesizer according to the manufacturer's instructions.

o Aseptically prepare reagent vials and the synthesis cassette.
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o Dissolve the FAPI-46 precursor in a suitable buffer (e.g., 20-50 ug of FAPI-46).

e 68Ga Elution and Purification:

[e]

Elute the 68Ge/68Ga generator with 0.1 M HCI.

o

The [68Ga]GacCl3 eluate is trapped on a cation exchange (SCX) cartridge.

[¢]

Wash the cartridge to remove impurities.

[e]

Elute the purified [68Ga]Ga3+ into the reaction vessel using a small volume of
concentrated salt solution (e.g., 5 M NacCl).

o Radiolabeling Reaction:

o The eluted [68Ga]Ga3+ is added to the reaction vessel containing the FAPI-46 precursor
and a buffer to maintain a pH of approximately 3.5-4.5.

o Heat the reaction mixture at 95°C for 5-10 minutes.

e Final Product Purification:

[¢]

After cooling, the reaction mixture is passed through a reversed-phase SPE cartridge
(e.g., C18 or Strata X) to trap the [68Ga]Ga-FAPI-46.

[¢]

Wash the cartridge with water for injection to remove any unreacted [68Ga]Ga3+.

[¢]

Elute the final [68Ga]Ga-FAPI-46 product with a small volume of ethanol.

[e]

The ethanolic solution is then diluted with saline for injection and passed through a 0.22
pum sterilizing filter into the final product vial.

lll. Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the automated
synthesis of [68Ga]Ga-FAPI-46 using various platforms.
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Parameter Value Reference
Precursor Amount 10 - 50 pg
Synthesis Time 12 - 25 minutes

Radiochemical Yield (Decay
70% - >92%

Corrected)
Radiochemical Purity >95% - >99.5%
Molar Activity 26.23 GBg/umol

Table 1: Synthesis Parameters and Outcomes
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) . Radiochemi . )
Synthesis Precursor Synthesis . Radiochemi
: cal Yield . Reference
Module Amount Time cal Purity
(DC)
iPHASE .
) 50 pg ~25 min 89.8 £ 4.8% >95%
MultiSyn
Trasis N N
S Not Specified  Not Specified  >88% >93%
miniAllinOne
Scintomics N ]
Not Specified 38 min 72.6 £4.9% 97.6 £ 0.3%
GRP
Scintomics )
20 pg 10 min 67.75% 99.76%
GRP
GAIA® 50 pg 25.1 min Not Specified  >95%
Modular Lab
PharmTracer 50 pg Not Specified  Not Specified  >95%
/ ML eazy
Trasis
EasyOne /
Synthra )
50 ug 12 min ~92.5% >99.5%
Gasy/
Scintomics
GallElut
iQS-TS Not Specified 15 min 70 + 2% >95%

Table 2: Performance of Different Automated Synthesis Modules

IV. Quality Control

Quality control of the final [68Ga]Ga-FAPI-46 product is crucial to ensure its safety and efficacy

for clinical use. All quality control parameters should be in accordance with the European

Pharmacopoeia.

A. Quality Control Parameters and Specifications
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Parameter Specification Method

Clear, colorless solution, free ] )
Appearance o ] Visual Inspection
of visible particles

pH 45-75 pH-indicator strips
Radiochemical Purity > 95% Radio-HPLC, Radio-TLC
Radionuclidic Purity 68Ge breakthrough < 0.001% Gamma Spectroscopy
Sterility Sterile Sterility Test

_ _ < 175 EU/V (V = max.
Bacterial Endotoxins ] LAL Test
recommended dose in mL)

- Stable for at least 2-3 hours ] )
Stability ) Radio-HPLC, Radio-TLC
post-synthesis

Table 3: Quality Control Specifications

B. Analytical Methods

o Radio-High Performance Liquid Chromatography (Radio-HPLC): This is the gold standard for
determining radiochemical purity. A typical method involves a C18 column with a gradient of
acetonitrile and water containing 0.1% trifluoroacetic acid (TFA). The retention time of
[68Ga]Ga-FAPI-46 is typically around 6-7 minutes.

o Radio-Thin Layer Chromatography (Radio-TLC): A simpler and faster method for determining
radiochemical purity. A common solvent system is a mixture of citrate buffer. [68Ga]Ga-FAPI-
46 remains at the origin, while free 68Ga moves with the solvent front.

V. Experimental Workflow Diagram

The following diagram illustrates the general automated radiosynthesis workflow for [68Ga]Ga-
FAPI-46.
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Caption: Automated radiosynthesis workflow for [68Ga]Ga-FAPI-46.
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VI. Conclusion

The automated synthesis of [68Ga]Ga-FAPI-46 is a robust and reliable method for producing
this important radiopharmaceutical for clinical research and routine use. By following
standardized protocols and implementing rigorous quality control measures, high-quality
[68Ga]Ga-FAPI-46 can be consistently manufactured to meet the growing demand for FAP-
targeted PET imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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